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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-(Benzyloxy)benzylidenemalononitrile. Due to the limited availability of direct

experimental data for the 3-substituted isomer, this document also includes relevant data for

the parent compound, benzylidenemalononitrile, and its 2- and 4-substituted isomers to serve

as a valuable reference. The guide details a general synthesis protocol, summarizes known

physicochemical properties, and discusses the broader context of this class of compounds in

scientific research.

Introduction
Benzylidenemalononitrile and its derivatives are a class of organic compounds that have

garnered significant interest in various fields, including medicinal chemistry and materials

science. Their chemical structure, characterized by a benzylidene group attached to a

malononitrile moiety, imparts unique reactivity and potential for diverse applications. These
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compounds are typically synthesized through Knoevenagel condensation. The physiological

activity and physical properties of benzylidenemalononitrile derivatives can be significantly

influenced by the position of substituents on the phenyl ring. This guide focuses specifically on

the 3-(Benzyloxy) substituted variant.

Compound Identification and Structure
While a specific CAS number for 3-(Benzyloxy)benzylidenemalononitrile is not readily

available in public databases, its structural information is presented below.

Property Value

IUPAC Name 2-(3-(Benzyloxy)benzylidene)malononitrile

Molecular Formula C₁₇H₁₂N₂O

Molecular Weight 260.29 g/mol

Canonical SMILES
C1=CC=C(C=C1)COC2=CC(=CC=C2)C=C(C#

N)C#N

InChI Key Information not available

CAS Number Information not available

Physical and Chemical Properties
Direct experimental data for the physical and chemical properties of 3-
(Benzyloxy)benzylidenemalononitrile are not extensively reported. Therefore, the following

tables provide data for the parent compound, benzylidenemalononitrile, and the related

isomers, 2-(Benzyloxy)benzylidenemalononitrile and 4-(Benzyloxy)benzylidenemalononitrile,

for comparative purposes.

Physical Properties
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Property

3-
(Benzyloxy)be
nzylidenemalo
nonitrile

Benzylidenem
alononitrile

2-
(Benzyloxy)be
nzylidenemalo
nonitrile

4-
(Benzyloxy)be
nzylidenemalo
nonitrile

Appearance
Data not

available

White to orange

to green

powder/crystal

Colorless plates Yellow solid[1]

Melting Point
Data not

available
83-85 °C[2][3]

Data not

available

Data not

available

Boiling Point
Data not

available

120-125 °C at

0.6 mmHg[2]

Data not

available

Data not

available

Solubility
Data not

available

Soluble in

methanol[2]

Data not

available

Data not

available

Spectroscopic Data
Detailed experimental spectral data for 3-(Benzyloxy)benzylidenemalononitrile is not

available. The following represents expected spectral characteristics based on its structure and

data from related compounds.

Spectroscopy
3-(Benzyloxy)benzylidenemalononitrile

(Predicted)

¹H NMR

Expected signals for benzylic protons, aromatic

protons from both phenyl rings, and a vinylic

proton.

¹³C NMR
Expected signals for nitrile carbons, aromatic

carbons, a benzylic carbon, and vinylic carbons.

IR (Infrared)

Characteristic peaks for C≡N (nitrile), C=C

(alkene), C-O (ether), and aromatic C-H

stretching.

Mass Spec.
Expected molecular ion peak corresponding to

the molecular weight of 260.29.
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Experimental Protocols
The synthesis of 3-(Benzyloxy)benzylidenemalononitrile is expected to follow the general

procedure for Knoevenagel condensation. This reaction involves the base-catalyzed

condensation of an aldehyde or ketone with a compound containing an active methylene

group, such as malononitrile.

General Synthesis of Benzylidenemalononitrile
Derivatives
A common method for the synthesis of benzylidenemalononitrile derivatives is the Knoevenagel

condensation of a substituted benzaldehyde with malononitrile.[4][5][6]

Reaction:

Reactants

Reagents

Product3-(Benzyloxy)benzaldehyde

3-(Benzyloxy)benzylidenemalononitrile

Malononitrile

Base Catalyst (e.g., piperidine, triethylamine)

Solvent (e.g., Ethanol)

Click to download full resolution via product page

General Knoevenagel Condensation Workflow
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Procedure:

Dissolve 3-(benzyloxy)benzaldehyde and malononitrile in a suitable solvent, such as ethanol,

in a round-bottom flask.

Add a catalytic amount of a base, for example, piperidine or triethylamine.[1]

The reaction mixture is typically stirred and may be heated to facilitate the reaction.[1]

Reaction progress is monitored by a suitable technique, such as thin-layer chromatography

(TLC).

Upon completion, the product can be isolated by filtration, often after cooling the reaction

mixture to induce precipitation.[1]

Further purification can be achieved by recrystallization from an appropriate solvent.

Biological Activity and Signaling Pathways
While specific studies on the biological activity of 3-(Benzyloxy)benzylidenemalononitrile are

not prominent in the literature, the broader class of benzylidenemalononitrile derivatives has

been investigated for various pharmacological properties. Notably, some derivatives have been

explored as potential inhibitors of protein tyrosine kinases, which are crucial components of

cellular signaling pathways involved in cell growth and proliferation. However, without specific

data for the 3-benzyloxy isomer, no definitive signaling pathway can be described.

Conclusion
3-(Benzyloxy)benzylidenemalononitrile is a derivative of the well-studied

benzylidenemalononitrile core structure. While detailed experimental data for this specific

isomer is scarce, its synthesis can be reliably predicted to follow established Knoevenagel

condensation protocols. The physicochemical properties are anticipated to be in line with those

of its 2- and 4-isomers, though direct experimental verification is required. Further research is

needed to fully characterize 3-(Benzyloxy)benzylidenemalononitrile and to explore its

potential applications in medicinal chemistry and other scientific disciplines. This guide serves

as a foundational resource for researchers interested in this compound, highlighting the current

knowledge and identifying areas for future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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